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Compound of Interest

Compound Name: 1-Decanol

Cat. No.: B15601061 Get Quote

Essential Safety and Handling Guide for 1-Decanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Decanol in a laboratory setting. The information is targeted

towards researchers, scientists, and drug development professionals to ensure safe handling

and minimize risks associated with this chemical.

Immediate Safety Precautions
1-Decanol is a combustible liquid that can cause serious eye irritation.[1][2] It is crucial to

handle this chemical with appropriate care in a well-ventilated area and away from ignition

sources.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to ensure safety when handling 1-
Decanol:
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Protection Type
Specific
Recommendations

Source

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles

conforming to EN166 (EU) or

NIOSH (US) standards.

[4][5]

Hand Protection

Nitrile rubber gloves are

recommended. For full contact,

a minimum layer thickness of

0.4 mm provides a

breakthrough time of

approximately 480 minutes.

For splash contact, a minimum

thickness of 0.2 mm is

advised.

[4]

Skin and Body Protection

A lab coat or other protective

clothing should be worn to

prevent skin contact. In the

event of a splash, immediately

remove contaminated clothing

and wash the affected skin

area with soap and water.

Respiratory Protection

If working in a poorly ventilated

area or if there is a risk of

aerosol formation, use a

NIOSH-approved respirator

with an appropriate vapor

cartridge.

[5]

Quantitative Safety Data
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Parameter Value Source

Flash Point 82 °C / 179.6 °F [5][6][7]

Boiling Point 220 - 240 °C / 428 - 464 °F [6]

Oral LD50 (Rat) 4,720 mg/kg [7]

Dermal LD50 (Rabbit) 3,560 mg/kg [7]

Inhalation LC50 (Mouse) 4 mg/L (2 hours) [7]

Occupational Exposure Limit

(Germany - MAK)
66 mg/m³ [1]

OSHA, NIOSH, ACGIH

Exposure Limits
Not established [2][8]

Operational Handling and Disposal Plan
Standard Operating Procedure for Handling 1-Decanol
The following diagram outlines the standard procedure for handling 1-Decanol from

preparation to disposal, ensuring a safe and efficient workflow.
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Standard Operating Procedure for Handling 1-Decanol

Preparation

Handling

Storage Waste Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Ground all equipment to prevent static discharge

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Avoid inhalation of vapors

Store in a cool, dry, well-ventilated area Collect waste in a designated, labeled, sealed container

Keep away from heat, sparks, and open flames

Store away from incompatible materials (e.g., strong oxidizing agents)

Dispose of as hazardous waste via a licensed disposal company

Do not dispose of down the drain

Click to download full resolution via product page
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Emergency Spill Response Plan
In the event of a 1-Decanol spill, follow the steps outlined in the diagram below to ensure a

safe and effective cleanup.
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1-Decanol Spill Response Workflow

Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Evacuate non-essential personnel from the spill area

Ensure adequate ventilation

Remove all sources of ignition

Don appropriate PPE, including respiratory protection if necessary

Contain the spill using inert absorbent material (e.g., sand, vermiculite)

Do not use combustible materials like paper towels for large spills

Collect absorbed material into a suitable, closed container for disposal

Clean the spill area with soap and water

Label the waste container as 'Hazardous Waste' with the chemical name

Dispose of waste through a licensed hazardous waste disposal company

Click to download full resolution via product page

1-Decanol Spill Response Workflow
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First Aid Measures
In case of exposure to 1-Decanol, follow these first aid procedures:

After Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

symptoms persist, seek medical attention.[1]

After Skin Contact: Wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.

[1]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

After Ingestion: Rinse the mouth. Do NOT induce vomiting. Call a poison center or doctor if

you feel unwell.[1][9]

Disposal Plan
Unused 1-Decanol and contaminated materials should be disposed of as hazardous waste.

Waste Collection: Collect waste in a dedicated, properly labeled, and sealed container. The

label should clearly indicate "Hazardous Waste" and "1-Decanol".

Disposal Company: Arrange for disposal by a licensed and qualified hazardous waste

disposal company.[5] Do not pour 1-Decanol down the drain or dispose of it in regular trash.

[5]

Empty Containers: Handle empty or uncleaned containers as you would the product itself.

They should also be disposed of as hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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